4,5-Bis(benzyloxy)picolinaldehyde

• Molecular Formula: C20H17NO3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 4,5-bis(phenylmethoxy)pyridine-2-carbaldehyde
• InChI: InChI=1S/C20H17NO3/c22-13-18-11-19(23-14-16-7-3-1-4-8-16)20(12-21-18)24-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key: UFMCXADYCRDAHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=NC(=C2)C=O)OCC3=CC=CC=C3

Description

4,5-Bis(benzyloxy)picolinaldehyde is a useful research compound. Its molecular formula is C20H17NO3 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 0.54 g (1.7 mmol) of 4,5-bis(phenylmethoxy)-2-pyridinemethanol in 15 ml of acetone was added 1.5 mg (17 mmol) of manganese dioxide and the mixture was stirred overnight at room temperature. The mixture was then filtered over a silica gel column (70-250 mesh), and the aldehyde eluated with acetone. Evaporation of the eluent and trituration of the residue with petroleum ether furnished 0.3 g of the title compound, melting point 104.3° C.